Cas no 2227695-63-6 (2-(1S)-3-amino-1-hydroxypropyl-6-bromophenol)

• Product Name: 2-(1S)-3-amino-1-hydroxypropyl-6-bromophenol
• CAS No: 2227695-63-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6351266
• PubChem ID: 97714528
• Update Time: 2024-01-09

2-(1S)-3-amino-1-hydroxypropyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-3-amino-1-hydroxypropyl-6-bromophenol
• EN300-1923126
• 2-[(1S)-3-amino-1-hydroxypropyl]-6-bromophenol
• 2227695-63-6

• Inchi： 1S/C9H12BrNO2/c10-7-3-1-2-6(9(7)13)8(12)4-5-11/h1-3,8,12-13H,4-5,11H2/t8-/m0/s1
• InChI Key： UQPIZESRXINGFF-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1O)[C@H](CCN)O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols